N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• IUPAC Name: N-(1-oxo-3,4-dihydro-2H-isoquinolin-7-yl)-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C16H12N4O2S/c21-15(10-2-4-13-14(7-10)20-23-19-13)18-11-3-1-9-5-6-17-16(22)12(9)8-11/h1-4,7-8H,5-6H2,(H,17,22)(H,18,21)
• InChI Key: DBSKRXQDMCOULI-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=O)C2=C1C=CC(=C2)NC(=O)C3=CC4=NSN=C4C=C3
• Molecular Formula: C16H12N4O2S
• Molecular Weight: 324.4 g/mol

Description

The compound “N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)benzo[c][1,2,5]thiadiazole-5-carboxamide” is a complex organic molecule. It contains a 1,2,3,4-tetrahydroisoquinoline group, which is a type of isoquinoline, a nitrogen-containing heterocyclic compound. These types of compounds are often found in alkaloids and are known to have diverse biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the tetrahydroisoquinoline ring and the attachment of the benzo[c][1,2,5]thiadiazole-5-carboxamide group. Unfortunately, without specific literature or resources, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The 1,2,3,4-tetrahydroisoquinoline portion of the molecule is a bicyclic structure with a nitrogen atom in one of the rings. The benzo[c][1,2,5]thiadiazole-5-carboxamide portion is another bicyclic structure with a sulfur and two nitrogen atoms in the ring.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of multiple functional groups could allow for a variety of reactions to occur.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological activity. Many isoquinoline derivatives are known to have diverse biological activities, including antimicrobial and neuroprotective effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and biological activity. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential biological activities. Given the known activities of similar compounds, it could be of interest in fields such as medicinal chemistry and drug discovery.